1-((1-(1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one

• IUPAC Name: 1-[[1-[1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl]triazol-4-yl]methyl]pyrrolidin-2-one
• InChI: InChI=1S/C15H16ClN5O2S/c16-13-4-3-12(24-13)15(23)20-8-11(9-20)21-7-10(17-18-21)6-19-5-1-2-14(19)22/h3-4,7,11H,1-2,5-6,8-9H2
• InChI Key: VTVDBVNWPPCYLT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CC2=CN(N=N2)C3CN(C3)C(=O)C4=CC=C(S4)Cl
• Molecular Formula: C15H16ClN5O2S
• Molecular Weight: 365.8 g/mol

Description

1-((1-(1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C15H16ClN5O2S and its molecular weight is 365.84. The purity is usually 95%.
BenchChem offers high-quality 1-((1-(1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-((1-(1-(5-chlorothiophene-2-carbonyl)azetidin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)pyrrolidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Synthesis and Chemical Reactivity : This compound is involved in chemical reactions that generate azomethine ylides through decarboxylative condensation, resulting in the production of pyrrolidines, pyrrolines, and oxazolidines. This process is significant for creating heterocyclic compounds used in various chemical and pharmaceutical applications (Tsuge, Kanemasa, Ohe, & Takenaka, 1987).

• Catalytic Applications : Research has shown that certain frameworks involving similar compounds can act as efficient heterogeneous catalysts for CO2 conversion with aziridines in a solvent-free system, which is a crucial area of research for environmental protection and industrial chemistry (Xu, Liu, Cao, Zhao, Cheng, & He, 2016).

• Pharmaceutical Research and Drug Development : Compounds containing azetidinone and pyrrolidinone frameworks, similar to the one , have been synthesized and evaluated for potential antidepressant and nootropic activities. These studies are vital for discovering new drugs for treating mental health disorders (Thomas, Nanda, Kothapalli, & Hamane, 2016).

• Antibacterial and Antifungal Activities : Research has also focused on synthesizing derivatives of similar compounds to evaluate their antibacterial and antifungal activities. This is crucial for developing new antibiotics and treatments for infections (Desai & Dodiya, 2014).

• Organic Synthesis and Material Science : Studies have also explored the synthesis of pyrrolidinones and the novel ring-expansion-carbonylation reaction of 2-vinylazetidines to tetrahydroazepinones. These synthetic methods are important for producing materials and compounds used in various industrial and scientific applications (Roberto & Alper, 1989).